Methyl 2-methylpyrrolidine-2-carboxylate hydrochloride
Overview
Description
Methyl 2-methylpyrrolidine-2-carboxylate hydrochloride (M2MPCH) is an organic compound with a molecular formula of C7H14ClNO2. It is a white solid at room temperature and is soluble in water, alcohol, and other organic solvents. M2MPCH is a chiral compound and has two enantiomers: (R)-M2MPCH and (S)-M2MPCH. M2MPCH has a variety of applications in pharmaceutical, chemical, and industrial processes.
Scientific Research Applications
Synthesis and Applications in Organic Chemistry
Methyl 2-methylpyrrolidine-2-carboxylate hydrochloride has been utilized in various synthetic and organic chemistry applications. For instance, it has been used in the synthesis of complex molecules such as 7-amino-3-(1-methylpyrrolidinio) methyl-3-cephem-4-carboxylate hydrochloride, which was achieved with a high yield and purity, suitable for scale-up production (Cheng Qing-fang, 2005). Additionally, it has been found to be an efficient ligand in copper-catalyzed Goldberg-type N-arylation of amides with aryl halides under mild conditions, enabling the synthesis of various N-arylamides (Chao-yuan Wang et al., 2010).
Medicinal Chemistry and Drug Development
In the field of medicinal chemistry, derivatives of this compound have been explored. For example, compounds like R-96544, derived from this chemical, have been investigated for their pharmacological profiles, particularly as 5-HT2A receptor antagonists, showing promise in the treatment of various conditions (T. Ogawa et al., 2002). Additionally, it has been part of the development of inhibitors such as ABT-888 for cancer treatment, demonstrating significant potential in preclinical trials (T. Penning et al., 2009).
Analytical Chemistry
In analytical chemistry, methods involving this compound have been developed for the analysis of complex pharmaceuticals. For instance, its use in ion chromatography for the analysis of cefepime hydrochloride, a β-lactam antibiotic, demonstrates its utility in detecting impurities in pharmaceutical preparations (N. Page et al., 2014).
Environmental Applications
Furthermore, certain derivatives, like N-methylpyrrolidin-2-one hydrotribromide (MPHT), exhibit environmentally friendly characteristics in organic synthesis. They are used in various reactions, including bromination, oxidation, and epoxide ring-opening, showcasing their versatility and eco-friendly nature in synthetic procedures (S. L. Jain & B. Sain, 2010).
properties
IUPAC Name |
methyl 2-methylpyrrolidine-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2.ClH/c1-7(6(9)10-2)4-3-5-8-7;/h8H,3-5H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCYWAVUCBMJUPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN1)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
220060-08-2, 51098-46-5 |
Source
|
| Record name | Methyl (S)-2-methylpyrrolidine-2-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | methyl 2-methylpyrrolidine-2-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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